N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]oxamide
• InChI: InChI=1S/C16H18FN3O3/c1-10-5-6-11(8-12(10)17)19-16(23)15(22)18-9-14(21)13-4-3-7-20(13)2/h3-8,14,21H,9H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: MLEGTWUENSUSBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CN2C)O)F
• Molecular Formula: C16H18FN3O3
• Molecular Weight: 319.33 g/mol

Description

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For example, the oxalamide group could potentially undergo hydrolysis under certain conditions.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

Compounds with structural similarities to N1-(3-fluoro-4-methylphenyl)-N2-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide are extensively studied for their pharmacological properties. For example, derivatives of 3-hydroxy-1H-pyrrole-2,5-dione have been explored as inhibitors of glycolic acid oxidase, showing potential for therapeutic applications in conditions like hyperoxaluria and gout due to their ability to modulate uric acid levels in vivo (Rooney et al., 1983). Similarly, research on pyrroloindolizine derivatives reveals their binding affinity to estrogen receptors, suggesting their utility in treating conditions like post-menopausal osteoporosis (Jørgensen et al., 2000).

Pharmacokinetics and Metabolism

Understanding the pharmacokinetic properties and metabolic pathways of compounds with similar structures is crucial for drug development. Studies on selective androgen receptor modulators, for instance, highlight the importance of molecular properties in achieving desirable pharmacokinetic profiles, which include rapid absorption, slow clearance, and extensive metabolism, making them candidates for treating androgen-dependent diseases (Wu et al., 2006).

Safety and Hazards

Without specific information, it’s difficult to predict the exact safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.